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Compound of Interest

Compound Name:
2-(6-Methylmorpholin-2-yl)acetic

acid

Cat. No.: B13539199

Get Quote

Executive Summary
2-(6-Methylmorpholin-2-yl)acetic acid (CAS 1503426-97-8) is a critical chiral building block in

the synthesis of morpholine-based pharmacophores. In drug development, distinguishing this

specific regioisomer from its structural analogues—such as 2-(5-methylmorpholin-2-yl)acetic

acid or the chain-isomer 2-(morpholin-2-yl)propanoic acid—is a frequent analytical challenge.

This guide provides a mechanistic LC-MS/MS fragmentation analysis designed to establish

identity and purity. Unlike standard spectral libraries which may lack this specific intermediate,

we utilize a first-principles approach grounded in established morpholine fragmentation

pathways (Retro-Diels-Alder,

-cleavage) to generate a self-validating identification protocol.

Experimental Configuration & Methodology
To ensure reproducible fragmentation suitable for comparative analysis, the following LC-MS

conditions are recommended. These parameters prioritize the retention of polar amine species

and the generation of informative product ions.
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LC-MS/MS Protocol
Parameter Specification Rationale

Column

HILIC (e.g., Waters XBridge

Amide) or C18-Polar

Embedded

The molecule is highly polar;

standard C18 may result in

poor retention and ion

suppression near the void

volume.

Mobile Phase A
10 mM Ammonium Formate +

0.1% Formic Acid in Water

Ammonium formate buffers the

pH to stabilize the protonated

amine (

).

Mobile Phase B
Acetonitrile + 0.1% Formic

Acid

High organic content required

for HILIC mode; promotes

efficient desolvation.

Ionization
ESI Positive (

)

The secondary amine on the

morpholine ring is a high-

affinity protonation site.

Collision Energy (CE) Stepped (15, 30, 45 eV)

A single CE often misses either

the labile water loss or the

diagnostic ring-opening

fragments.

Fragmentation Pattern Analysis
The identification of 2-(6-Methylmorpholin-2-yl)acetic acid relies on a specific sequence of

neutral losses and ring cleavages. The protonated precursor ion is observed at

160.09 (

).

Primary Fragmentation Pathways
Dehydration (

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b13539199/docs?utm_src=pdf-body#comparative-lc-ms-ms-profiling-2-6-methylmorpholin-2-yl-acetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13539199?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


160

142):

Mechanism: Loss of H

O (18 Da) from the carboxylic acid moiety.

Significance: This is a non-diagnostic "common" loss for all acetic acid derivatives. It

confirms the presence of the -COOH group but does not confirm the ring substitution

pattern.

Side-Chain Cleavage (

160

102/100):

Mechanism: Homolytic cleavage of the C2-C

bond, losing the acetic acid radical (

CH

COOH, 59 Da).

Result: Formation of the 6-methylmorpholinyl radical cation.

Diagnostic Ring Opening (The "Fingerprint"):

Morpholine rings undergo characteristic ring opening via C-O bond cleavage followed by

ethylene oxide type losses.

Pathway A (Ether Cleavage): The bond between O1 and C6 breaks. In the 6-methyl

isomer, this cleavage is sterically influenced by the methyl group.

Pathway B (Amine Cleavage):

-cleavage adjacent to the Nitrogen.

Comparative Isomer Differentiation
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The true value of this guide lies in distinguishing the target from its isomers.

Table 1: Diagnostic Ion Comparison
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Compound
Precursor (

)

Key Fragment
1

Key Fragment
2

Diagnostic
Logic

Target: 2-(6-

Methyl...)
160.1

116 (Loss of CO

)

88 (Ring

fragment)

The methyl

group is on the

ether-carbon

(C6). Ring

cleavage retains

the methyl on the

oxygen-

containing

fragment often

lost, or produces

unique alkyl-

amine fragments.

Isomer: 2-(5-

Methyl...)
160.1 116 74

The methyl is on

the amine-

adjacent carbon

(C5).

Fragmentation

near the nitrogen

is more

hindered/altered.

Isomer:

Propanoic acid
160.1 114 (Loss of

HCOOH)
87 (Morpholine)

Loss of the entire

propanoic side

chain yields the

unsubstituted

morpholine ion (

87), distinct from

the methyl-

morpholine core

(

101).
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Critical Insight: To confirm the 6-methyl position, look for the preservation of the methyl group on

fragments generated by N-adjacent cleavage. If the methyl were at position 5 (next to Nitrogen),

-cleavage patterns would shift by 14 Da compared to the 6-methyl isomer.

Visualizing the Fragmentation Mechanism
The following diagram illustrates the theoretical fragmentation cascade for 2-(6-
Methylmorpholin-2-yl)acetic acid, highlighting the specific bond breaks that confirm the

structure.

Differentiation Logic

Precursor Ion [M+H]+
m/z 160.09

(Protonated Amine)

[M+H - H2O]+
m/z 142.08

(Acylium Ion)

- H2O (18 Da)

[M+H - HCOOH]+
m/z 114.09

(Decarboxylation)

- HCOOH (46 Da)

Methylmorpholine Core
m/z 101

(Loss of CH2COOH)

- CH2COOH (59 Da)

Ring Opening
(C-O Bond Cleavage)

High Energy

Fragment Ion
m/z ~88

(Loss of C3H4O side chain)

RDA-like Cleavage

Isomer 2-(5-Me) yields different
ring fragments due to Methyl position

relative to Nitrogen.

Click to download full resolution via product page
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Caption: Predicted ESI+ fragmentation pathway for 2-(6-Methylmorpholin-2-yl)acetic acid
showing primary neutral losses and diagnostic ring cleavage events.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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